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Compound of Interest

Compound Name: Erythrocentauric acid

Cat. No.: B564403

An In-depth Technical Guide on Erythrocentauric Acid

This technical guide provides a comprehensive overview of the chemical structure, properties,
and current state of research on Erythrocentauric acid. The information is intended for
researchers, scientists, and professionals in the field of drug development and natural product
chemistry.

Chemical Identity and Structure

Erythrocentauric acid, systematically named 1-oxo-3,4-dihydroisochromene-5-carboxylic
acid, is a natural compound classified under the coumarin family.[1] It has been isolated from
the roots of the plant Gentiana macrophylla.[2]

The fundamental chemical structure consists of a dihydroisochromene core, which is a bicyclic
system containing a benzene ring fused to a dihydropyranone ring. A carboxylic acid group is
substituted at the C5 position of the benzene ring.

Chemical and Physical Properties

The known quantitative properties of Erythrocentauric acid are summarized in the table
below. These computed descriptors are primarily sourced from public chemical databases.
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Property Value Source

Molecular Formula C10HsOa [11[3]

Molecular Weight 192.17 g/mol [1][3]
1-ox0-3,4-

IUPAC Name dihydroisochromene-5- [3]

carboxylic acid

CAS Number 90921-13-4 [3]
Density 1.4+0.1 g/cm3 [1]
Monoisotopic Mass 192.04225873 Da [3]
InChl Key VOPDFFBAKXNSRA- 3]

UHFFFAOYSA-N

C1COC(=0)C2=C1C(=CC=C2

Canonical SMILES [3]
)C(=0)O

XLogP3 1.3 [3]

Appearance Powder [1]

Purity (Commercial) >95% [1]

Experimental Protocols

Detailed experimental protocols for the isolation and synthesis of Erythrocentauric acid are
not extensively documented in publicly available literature. However, based on existing studies
of its natural source and related isomers, the following methodologies can be outlined.

Isolation from Gentiana macrophylla

Erythrocentauric acid is a natural constituent of Gentiana macrophylla roots. The general
procedure for its extraction and purification involves solvent extraction followed by column
chromatography.[1]

Methodology Overview:
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Extraction: The dried and powdered roots of Gentiana macrophylla are subjected to
extraction, typically with water or an alcohol-water mixture.

Pre-purification: The crude extract undergoes preliminary purification steps such as alcohol
precipitation to remove polysaccharides and other macromolecules, followed by filtration.

Concentration: The resulting filtrate is concentrated under reduced pressure to yield a
condensed solution rich in secondary metabolites.

Column Chromatography: The concentrated extract is loaded onto a macroporous resin
column for separation.

Elution & Fraction Collection: The column is eluted with a solvent gradient (e.g., increasing
concentrations of ethanol in water) to separate compounds based on polarity. Fractions are
collected systematically.

Final Purification: Fractions containing Erythrocentauric acid, as identified by techniques
like TLC or HPLC, are combined, concentrated, and may be subjected to further
chromatographic steps (e.g., Sephadex, preparative HPLC) to achieve high purity.

Structure Elucidation: The final structure is confirmed using spectral methods, including UV,
IR, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy (*H-
NMR, 3C-NMR).[1]
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Fig. 1. General workflow for the isolation of Erythrocentauric acid.
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Potential Synthetic Pathway

A specific, validated synthesis protocol for Erythrocentauric acid (the 5-carboxylic acid
isomer) is not readily available. However, a synthetic route can be proposed based on the
reported synthesis of the related 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylic acid
derivatives.[2] The key steps would likely involve the formation of the isochromene ring system
followed by functional group manipulations. A plausible general approach is outlined below.

Methodology Overview:

o Starting Material: A suitably substituted benzene derivative, such as 2-methyl-3-nitrobenzoic
acid methyl ester, would serve as a starting point.

» Side-chain Elaboration: The methyl group would be functionalized, for example, via
bromination followed by displacement to introduce a two-carbon unit, ultimately forming a
precursor for the lactone ring.

e Lactone Ring Formation: Intramolecular cyclization would be induced to form the 3,4-
dihydroisochromen-1-one ring system.

o Carboxylic Acid Introduction: The nitro group from the starting material could be reduced to
an amine, which is then converted to the carboxylic acid via a Sandmeyer-type reaction
(diazotization followed by reaction with a cyanide source and subsequent hydrolysis).

« Purification: The final product would be purified using standard techniques such as
recrystallization or column chromatography.
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Fig. 2: A plausible synthetic workflow for Erythrocentauric acid.

Biological Activity and Signaling Pathways

As of late 2025, there is a significant lack of published research on the specific biological
activities, pharmacological effects, and mechanisms of action of Erythrocentauric acid.
Searches of scientific databases do not yield studies detailing its interaction with biological

targets or its effects on cellular signaling pathways.
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This indicates that Erythrocentauric acid is an under-investigated natural product,
representing an opportunity for future research in areas such as:

» Screening for antimicrobial, anti-inflammatory, or anticancer activity.
 Investigation of enzyme inhibition properties.

o Elucidation of its effects on key cellular signaling cascades.
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Fig. 3: Current research status of Erythrocentauric acid.

Conclusion

Erythrocentauric acid is a well-characterized coumarin from a chemical perspective, with its
structure and basic properties defined. It can be isolated from its natural source, Gentiana
macrophylla. However, a significant knowledge gap exists regarding its synthesis and biological
functions. This guide summarizes the current available technical data and highlights the
unexplored potential of this molecule, making it a candidate for further investigation in natural
product synthesis and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b564403?utm_src=pdf-body
https://www.benchchem.com/product/b564403?utm_src=pdf-body-img
https://www.benchchem.com/product/b564403?utm_src=pdf-body
https://www.benchchem.com/product/b564403?utm_src=pdf-body
https://www.benchchem.com/product/b564403?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. Gentiana macrophylla | 202 Publications | 605 Citations | Top Authors | Related Topics
[scispace.com]

2. nanobioletters.com [nanobioletters.com]

3. Erythrocentauric acid | C10H804 | CID 118726453 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Erythrocentauric acid chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564403#erythrocentauric-acid-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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